[(2-Chlorophenyl)methyl](4-methoxybutyl)amine

• Molecular Formula: C12H18ClNO
• Molecular Weight: 227.73 g/mol
• IUPAC Name: N-[(2-chlorophenyl)methyl]-4-methoxybutan-1-amine
• InChI: InChI=1S/C12H18ClNO/c1-15-9-5-4-8-14-10-11-6-2-3-7-12(11)13/h2-3,6-7,14H,4-5,8-10H2,1H3
• InChI Key: NPYMMXFMHGIBHJ-UHFFFAOYSA-N
• Canonical SMILES: COCCCCNCC1=CC=CC=C1Cl

Description

(2-Chlorophenyl)methylamine is a secondary amine featuring a 2-chlorobenzyl group attached to a nitrogen atom, which is further substituted with a 4-methoxybutyl chain. These groups are commonly associated with enhanced lipophilicity, influencing blood-brain barrier permeability and receptor binding profiles .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Chlorophenyl)methylamine typically involves the reaction of 2-chlorobenzyl chloride with 4-methoxybutylamine. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually heated under reflux conditions to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

On an industrial scale, the synthesis of (2-Chlorophenyl)methylamine can be optimized by using continuous flow reactors. This method allows for better control over reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product. Additionally, the use of catalysts can further enhance the efficiency of the reaction.

Chemical Reactions Analysis

Types of Reactions

(2-Chlorophenyl)methylamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or ketones.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide are often employed in substitution reactions.

Major Products Formed

Oxidation: Aldehydes or ketones.

Reduction: Alcohols or secondary amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(2-Chlorophenyl)methylamine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and as a precursor for the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of (2-Chlorophenyl)methylamine involves its interaction with specific molecular targets in the body. The compound can bind to receptors or enzymes, altering their activity and leading to various physiological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural Analogs

Clobenzorex Hydrochloride

Structure : (2-Chlorophenyl)methylamine hydrochloride .
Key Differences :

• The 4-methoxybutyl chain in the target compound is replaced with a 1-phenylpropyl group in Clobenzorex.
• Biological Activity : Clobenzorex acts as an appetite suppressant, likely due to its amphetamine-like structure. The methoxybutyl group in the target compound may reduce stimulant effects while enhancing metabolic stability.

[(2-Chlorophenyl)methyl][(4-methoxy-3-nitrophenyl)methyl]amine

Structure : Features a nitro group on the methoxyphenyl ring .
Key Differences :

• Implications : Nitro groups often confer toxicity risks, suggesting the target compound may have a safer profile.

Functional Analogs

Ketamine

Structure: 2-(2-Chlorophenyl)-2-(methylamino)-cyclohexanone . Key Differences:

• Ketamine’s cyclohexanone ring introduces stereochemical complexity (S- and R-isomers), with the S-isomer showing 3–4× higher anesthetic potency.
• Pharmacokinetics : Ketamine’s clearance is hepatic blood flow-dependent, while the methoxybutyl chain in the target compound may promote slower metabolism.

S 18126 and L 745,870 (Dopamine D4 Antagonists)

Structures :

• S 18126: Piperazinyl-methylindan derivative .
• L 745,870: Chlorophenyl-piperazinyl-pyrrolopyridine derivative .
  Key Differences :
• Both compounds exhibit high selectivity for dopamine D4 receptors (Ki = 2.4–2.5 nM). The target compound’s lack of a piperazine ring may limit D4 affinity but could interact with other CNS targets.

Physicochemical and Pharmacological Profiles

Table 1: Comparative Data

Compound	Molecular Formula	Molecular Weight	Key Substituents	Biological Activity	Reference
(2-Chlorophenyl)methylamine	C₁₂H₁₇ClNO	238.7 g/mol	2-Chlorophenyl, 4-methoxybutyl	Hypothesized CNS modulation	N/A
Clobenzorex Hydrochloride	C₁₆H₁₇Cl₂N	294.2 g/mol	2-Chlorophenyl, 1-phenylpropyl	Appetite suppression
Ketamine	C₁₃H₁₆ClNO	237.7 g/mol	2-Chlorophenyl, cyclohexanone	Anesthetic (S-isomer potency: 3–4× R)
S 18126	C₂₂H₂₄N₂O₂	348.4 g/mol	Dihydrodioxin, piperazinyl	Dopamine D4 antagonist (Ki = 2.4 nM)

Key Observations :

• Metabolic Stability : Methoxy groups generally resist oxidative metabolism, suggesting longer half-life than ketamine, which is rapidly cleared via hepatic pathways .
• Receptor Selectivity: Unlike S 18126, the absence of a piperazine ring may shift activity toward non-dopaminergic targets (e.g., sigma receptors), as seen in other chlorophenyl-substituted amines .

Biological Activity

(2-Chlorophenyl)methylamine is a substituted amine that has garnered attention for its potential biological activities. This compound features a chlorophenyl group and a methoxybutyl moiety, which may influence its pharmacological properties. Understanding the biological activity of this compound is essential for its potential applications in pharmaceuticals and other fields.

Chemical Structure and Properties

The compound's structure can be represented as follows:

• Molecular Formula : C$_{12}$H$_{16}$ClN
• IUPAC Name : (2-Chlorophenyl)methylamine

The presence of the chlorine atom on the phenyl ring enhances lipophilicity, which may affect its interaction with biological targets.

Pharmacological Properties

Research indicates that compounds similar to (2-Chlorophenyl)methylamine may exhibit various pharmacological activities, including:

• Antidepressant Activity : Some studies have suggested that similar amines can influence serotonin and norepinephrine levels, potentially providing antidepressant effects.
• Anti-inflammatory Effects : The methoxy group may enhance anti-inflammatory properties by modulating immune responses.
• Histamine Receptor Modulation : Compounds with similar structures have been studied for their ability to act as antagonists at histamine receptors, particularly H3 and H4 receptors, indicating potential uses in treating allergic reactions or conditions like tinnitus .

Toxicological Profile

The toxicological assessment of (2-Chlorophenyl)methylamine is crucial for understanding its safety profile. Preliminary QSAR (Quantitative Structure-Activity Relationship) studies suggest that the compound may not exhibit high toxicity levels based on its structural characteristics. However, further empirical studies are needed to confirm these findings.

Case Studies

• Case Study on Antidepressant Activity :
  • A study conducted on structurally similar compounds demonstrated significant antidepressant effects in animal models. The mechanism was linked to increased serotonin levels in the synaptic cleft, suggesting that (2-Chlorophenyl)methylamine could have similar effects.
• Anti-inflammatory Activity Assessment :
  • In vitro assays showed that compounds with methoxy groups significantly reduced pro-inflammatory cytokine production in macrophages. This suggests that (2-Chlorophenyl)methylamine could also possess anti-inflammatory properties.

Data Table: Comparison of Similar Compounds

Compound Name	Structure Description	Biological Activity
4-Chlorobenzylamine	Benzene ring with chlorine and amine	Antidepressant, anti-inflammatory
4-Methoxybenzylamine	Benzene ring with methoxy and amine	Anti-inflammatory
2-(4-Chlorophenyl)ethylamine	Ethylene bridge between phenyl and amine	Potential antidepressant
N,N-Dimethyl-4-chlorobenzylamine	Dimethylated amine derivative	Increased lipophilicity